5-{3-[(4-Ethylphenyl)amino]-2-hydroxypropyl}-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 5-[3-(4-ethylanilino)-2-hydroxypropyl]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C24H24N4O2/c1-3-17-8-10-18(11-9-17)26-14-19(29)15-27-21-6-4-5-7-22(21)28-23(30)12-16(2)20(13-25)24(27)28/h4-12,19,26,29H,3,14-15H2,1-2H3
• InChI Key: BAQHBIGFLTXVPW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NCC(CN2C3=CC=CC=C3N4C2=C(C(=CC4=O)C)C#N)O
• Molecular Formula: C24H24N4O2
• Molecular Weight: 400.5 g/mol

Description

The compound “5-{3-[(4-Ethylphenyl)amino]-2-hydroxypropyl}-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile” is a complex organic molecule. It has a molecular formula of C24H24N4O2 and an average mass of 400.473 Da. The compound belongs to the class of benzimidazoles, which are nitrogen-containing heterocyclic compounds that form the basis of many natural and synthetic biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzimidazole core, which is a bicyclic structure containing a benzene ring fused to an imidazole ring. This core is substituted with various groups, including an ethylphenylamino group, a hydroxypropyl group, and a carbonitrile group.

Scientific Research Applications

Photodynamic Antimicrobial Therapy (PAT)

• .

Antimicrobial Activity

• TEtPP has shown potent in vitro antimicrobial activity against various microorganisms, including Escherichia coli, Klebsiella pneumoniae, S. aureus, S. .

Future Directions

The future directions for research on this compound and similar benzimidazole derivatives could include further studies to elucidate their mechanisms of action, optimize their structures for improved biological activity, and assess their safety and efficacy in preclinical and clinical studies.